4-[(3S,5R,8R,9S,10S,13R,14S,17S)-10,13-dimethyl-3-[(2R,3R,4S,5R,6R)-3, 4,5-trihydroxy-6-(hydroxymeth
4-[(3S,5R,8R,9S,10S,13R,14S,17S)-10,13-dimethyl-3-[(2R,3R,4S,5R,6R)-3, 4,5-trihydroxy-6-(hydroxymeth
Brand Name:
Vulcanchem
CAS No.:
102492-19-3
VCID:
VC0217158
InChI:
InChI=1S/C29H44O8/c1-28-9-7-17(36-27-26(34)25(33)24(32)22(13-30)37-27)12-16(28)3-4-18-20-6-5-19(15-11-23(31)35-14-15)29(20,2)10-8-21(18)28/h11,16-22,24-27,30,32-34H,3-10,12-14H2,1-2H3/t16-,17+,18+,19-,20+,21+,22-,24-,25+,26-,27-,28+,29-/m1/s1
SMILES:
CC12CCC(CC1CCC3C2CCC4(C3CCC4C5=CC(=O)OC5)C)OC6C(C(C(C(O6)CO)O)O)O
Molecular Formula:
C29H44O8
Molecular Weight:
520.7 g/mol
4-[(3S,5R,8R,9S,10S,13R,14S,17S)-10,13-dimethyl-3-[(2R,3R,4S,5R,6R)-3, 4,5-trihydroxy-6-(hydroxymeth
CAS No.: 102492-19-3
Main Products
VCID: VC0217158
Molecular Formula: C29H44O8
Molecular Weight: 520.7 g/mol
| CAS No. | 102492-19-3 |
|---|---|
| Product Name | 4-[(3S,5R,8R,9S,10S,13R,14S,17S)-10,13-dimethyl-3-[(2R,3R,4S,5R,6R)-3, 4,5-trihydroxy-6-(hydroxymeth |
| Molecular Formula | C29H44O8 |
| Molecular Weight | 520.7 g/mol |
| IUPAC Name | 3-[(3S,5R,8R,9S,10S,13S,14S,17S)-10,13-dimethyl-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2H-furan-5-one |
| Standard InChI | InChI=1S/C29H44O8/c1-28-9-7-17(36-27-26(34)25(33)24(32)22(13-30)37-27)12-16(28)3-4-18-20-6-5-19(15-11-23(31)35-14-15)29(20,2)10-8-21(18)28/h11,16-22,24-27,30,32-34H,3-10,12-14H2,1-2H3/t16-,17+,18+,19-,20+,21+,22-,24-,25+,26-,27-,28+,29-/m1/s1 |
| Standard InChIKey | ZHVOBYWXERUHMN-KVJKMEBSSA-N |
| Isomeric SMILES | C[C@]12CC[C@@H](C[C@H]1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@@H]4C5=CC(=O)OC5)C)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O |
| SMILES | CC12CCC(CC1CCC3C2CCC4(C3CCC4C5=CC(=O)OC5)C)OC6C(C(C(C(O6)CO)O)O)O |
| Canonical SMILES | CC12CCC(CC1CCC3C2CCC4(C3CCC4C5=CC(=O)OC5)C)OC6C(C(C(C(O6)CO)O)O)O |
| Synonyms | 14-dehydroxy-3-glucodigitoxigenin Dig-3 |
| PubChem Compound | 128107 |
| Last Modified | Nov 11 2021 |
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